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Compound of Interest

Compound Name: Dibromomethanol

Cat. No.: B15163308

A Note on Terminology: While the initial topic of interest was "dibromomethanol," the available
scientific literature extensively covers the synthesis and reactions of "dibromomethane.”
Dibromomethanol (CH(Br)20OH) is a significantly less common and likely unstable compound.
Therefore, these application notes will focus on the widely used and well-documented
chemical, dibromomethane (CH2Br2), a versatile reagent in organic synthesis.

Dibromomethane, also known as methylene bromide, is a valuable C1 building block in various
chemical transformations. Its utility spans from being a solvent to a key reactant in the
formation of carbon-carbon and carbon-heteroatom bonds. These notes provide an overview of
its synthesis, key reactions, and safety protocols relevant to researchers in organic chemistry
and drug development.

Synthesis of Dibromomethane

Dibromomethane can be synthesized through several methods. A common laboratory-scale
preparation involves the reaction of bromoform with sodium arsenite and sodium hydroxide.[1]
Commercially, it is often produced from dichloromethane.[1] Another synthetic route involves
the reaction of hydrogen bromide with dichloromethane.

Protocol 1: Synthesis from Dichloromethane and Hydrogen Bromide
This method involves the direct reaction of dichloromethane with hydrogen bromide.

e Reaction:
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o CH2Clz + HBr —» CH2BrCIl + HCI

o CH2BrCl + HBr - CH2Br2 + HCI

e Procedure:
o Charge a reaction vessel with dichloromethane.

o Introduce purified hydrogen bromide gas into the reactor. The purity of HBr should be high
(e.g., >98%) to minimize side reactions.

o The reaction can be carried out in a one-pot setup.

o Upon completion of the reaction, the mixture is washed and then purified by distillation to
obtain high-purity dibromomethane.

Reactions of Dibromomethane

Dibromomethane is a versatile electrophile that participates in a variety of nucleophilic
substitution reactions. The two bromine atoms can be displaced sequentially by nucleophiles,
allowing for the introduction of two new functional groups.

2.1. Nucleophilic Substitution Reactions

In nucleophilic substitution reactions, a nucleophile attacks the electron-deficient carbon atom
of dibromomethane, leading to the displacement of a bromide ion, which acts as a good leaving
group.[2][3] These reactions typically follow an Sn2 mechanism.

Table 1: Examples of Nucleophilic Substitution Reactions with Dibromomethane
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Nucleophile Reagent Example Product Type
) ) ) Formaldehyde (via
Hydroxide Sodium Hydroxide (NaOH) ]
dihydroxymethane)
Alkoxide Sodium Methoxide (NaOCHs) Dimethoxymethane
) Sodium Thiophenoxide ) ]
Thiolate Bis(phenylthio)methane
(NaSPh)
Cyanide Sodium Cyanide (NaCN) Malononitrile

. ) Hexamethylenetetramine
Amine Ammonia (NHs) )
(urotropine)

Protocol 2: General Procedure for a Nucleophilic Substitution Reaction

e Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser,
dissolve the nucleophile (e.g., sodium thiophenoxide) in a suitable solvent (e.g., ethanol or
DMF).

» Addition of Dibromomethane: Slowly add dibromomethane to the solution at room
temperature.

» Reaction: Heat the reaction mixture to reflux and monitor the reaction progress using thin-
layer chromatography (TLC) or gas chromatography (GC).

o Work-up: After the reaction is complete, cool the mixture to room temperature and remove
the solvent under reduced pressure.

« Purification: Purify the crude product by column chromatography or distillation to obtain the
desired substituted product.

2.2. Use in Pharmaceutical and Agrochemical Synthesis

Dibromomethane is a crucial intermediate in the synthesis of various pharmaceuticals and
agrochemicals. It is a key component in the production of fungicides such as cyproterone and
imiprazole.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15163308?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Experimental Workflow and Diagrams

Experimental Workflow for a Typical Nucleophilic Substitution Reaction

Reactant Preparation:
Dissolve Nucleophile in Solvent

'

Addition of Electrophile:
Slowly add Dibromomethane

'

Reaction:
Heat to Reflux and Monitor

'

Work-up:
Cool and Remove Solvent

'

Purification:
Column Chromatography or Distillation

'

Characterization:
NMR, IR, Mass Spectrometry
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Caption: General workflow for a nucleophilic substitution reaction involving dibromomethane.

Signaling Pathway for Sn2 Reaction of Dibromomethane
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Sn2 Mechanism
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Caption: Concerted Sn2 reaction mechanism for the nucleophilic substitution of
dibromomethane.

Safety and Handling

Dibromomethane is a hazardous chemical and must be handled with appropriate safety
precautions.

e Hazards: Toxic if swallowed, in contact with skin, or if inhaled. It may cause skin and eye
irritation and is suspected of causing genetic defects and cancer.

e Handling:

[¢]

Always work in a well-ventilated chemical fume hood.

[¢]

Wear appropriate personal protective equipment (PPE), including chemical-resistant
gloves, safety goggles, and a lab coat.

[¢]

Avoid breathing vapors.

o

Wash hands thoroughly after handling.
o Storage:

o Store in a tightly closed container in a cool, dry, and well-ventilated area.
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o Keep away from heat, sparks, and open flames.

Table 2: Physical and Safety Data for Dibromomethane

Property Value

CAS Number 74-95-3

Molecular Formula CH:zBr2

Molecular Weight 173.83 g/mol

Boiling Point 97 °C

Density 2.497 g/cm3

Appearance Colorless liquid

GHS Hazard Statements H301, H311, H315, H319, H331, H350, H370

These application notes provide a foundational understanding of the experimental setup for
reactions involving dibromomethane. Researchers should always consult detailed literature
procedures and safety data sheets before conducting any experiment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15163308?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15163308?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

